![molecular formula C11H11Cl2NO5S B2509731 2-({2-[(2,4-Dichlorobenzyl)amino]-2-oxoethyl}sulfonyl)acetic acid CAS No. 338793-78-5](/img/structure/B2509731.png)
2-({2-[(2,4-Dichlorobenzyl)amino]-2-oxoethyl}sulfonyl)acetic acid
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Overview
Description
Molecular Structure Analysis
The molecular formula of the compound is C11H11Cl2NO5S . The structure of the compound can be viewed using Java or Javascript .Physical and Chemical Properties Analysis
The compound has a molecular weight of 340.180 and a density of 1.6±0.1 g/cm3 . Its boiling point is 689.7±55.0 °C at 760 mmHg .Scientific Research Applications
Synthesis and Chemical Properties
Cyclization and Derivative Formation : Methyl 2-{(2-{methyl[2-(methoxycarbonyl)phenyl]amino}-2-oxoethyl)sulfonylamino}benzoate has been shown to cyclize in the presence of bases, forming 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid (Ukrainets, Petrushova, Davidenko, & Grinevich, 2014).
Bioactive Metalated Ionic Liquids : Research has shown that substituting the H-proton in compounds with a biogenic metal can significantly alter their biological properties. The reaction of (2-hydroxyethyl)amine with metal salts of hydrochloric, acetic, and aryl(indolyl)-oxy(sulfanyl)(sulfonyl)acetic acid yields metalated (2-hydroxyethyl)ammonium ionic liquids (Adamovich, Mirskov, Mirskova, & Voronkov, 2012).
Applications in Organic Chemistry
Synthesis of Sulfonamides : The synthesis of amino acid derivatives of 4-(1-oxo-1H-isochromen-3-yl)benzenesulfonyl chloride has been explored. This includes the reaction of sulfonyl chloride with amino acid methyl esters, leading to corresponding amino acid sulfonamide derivatives of isocoumarin (Riabchenko et al., 2020).
Creation of Polyfunctional Organic Reagents : The design and synthesis of novel polyfunctional organic reagents, such as 2,2'-sulfonylbis[3-(carboxymethylamino)-(E,E)-N-(2-oxoethyl)propenamide], are reported for applications in biomacromolecular cross-linking, particularly for hemoglobin subunits (Bertha, Hosmane, Zhang, & Hosmane, 1994).
Analytical and Detection Methods
- Chemical Marker for ALS-Inhibitor Herbicides : A chemical profiling technique using 2-aminobutyric acid has been developed for sub-lethal acetolactate synthase (ALS)-inhibitor herbicides, such as sulfonylureas, demonstrating that the method is an excellent, selective chemical marker technique for ALS-inhibitor herbicides in real-world plant matrices (Loper, Cobb, & Anderson, 2002).
Mechanism of Action
Target of Action
Many bioactive aromatic compounds, including those with an indole nucleus, have been found to bind with high affinity to multiple receptors . The specific targets would depend on the exact structure of the compound and could range from enzymes to receptors to DNA itself.
Mode of Action
The compound’s interaction with its targets would depend on its chemical structure and the nature of the target. For example, it might inhibit an enzyme’s activity, block a receptor, or interfere with DNA replication .
Biochemical Pathways
The affected pathways would depend on the compound’s targets. For example, if the compound targets an enzyme involved in a specific metabolic pathway, it could disrupt that pathway and have downstream effects on the cell’s metabolism .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on its chemical structure. Factors such as its size, charge, and hydrophobicity could influence how well it is absorbed, how it is distributed in the body, how it is metabolized, and how it is excreted .
Result of Action
The molecular and cellular effects of the compound’s action would depend on its mode of action and the biochemical pathways it affects. For example, if the compound inhibits a critical enzyme, it could lead to cell death .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability .
Properties
IUPAC Name |
2-[2-[(2,4-dichlorophenyl)methylamino]-2-oxoethyl]sulfonylacetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11Cl2NO5S/c12-8-2-1-7(9(13)3-8)4-14-10(15)5-20(18,19)6-11(16)17/h1-3H,4-6H2,(H,14,15)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWEVYDGVNHEZKN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)CNC(=O)CS(=O)(=O)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11Cl2NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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